1-[2-(4-Chloro-2,6-dimethylphenoxy)ethyl]piperazine;oxalic acid

• IUPAC Name: 1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]piperazine;oxalic acid
• InChI: InChI=1S/C14H21ClN2O.C2H2O4/c1-11-9-13(15)10-12(2)14(11)18-8-7-17-5-3-16-4-6-17;3-1(4)2(5)6/h9-10,16H,3-8H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: MJMQMBDCZIGEBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCN2CCNCC2)C)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C16H23ClN2O5
• Molecular Weight: 358.8 g/mol

Description

1-[2-(4-Chloro-2,6-dimethylphenoxy)ethyl]piperazine; oxalic acid is a chemical compound that has garnered interest in various scientific fields due to its unique structure and properties. This compound is characterized by the presence of a piperazine ring substituted with a 4-chloro-2,6-dimethylphenoxyethyl group and is often associated with oxalic acid.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(4-Chloro-2,6-dimethylphenoxy)ethyl]piperazine typically involves the reaction of 4-chloro-2,6-dimethylphenol with ethylene oxide to form 2-(4-chloro-2,6-dimethylphenoxy)ethanol. This intermediate is then reacted with piperazine under suitable conditions to yield the desired compound. The reaction conditions often include the use of solvents such as dichloromethane or ethanol and may require catalysts to enhance the reaction rate.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

1-[2-(4-Chloro-2,6-dimethylphenoxy)ethyl]piperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxyl derivatives.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various alkyl or acyl groups.

Scientific Research Applications

1-[2-(4-Chloro-2,6-dimethylphenoxy)ethyl]piperazine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in the manufacture of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[2-(4-Chloro-2,6-dimethylphenoxy)ethyl]piperazine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to modulate cellular processes through its interaction with proteins and nucleic acids.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-2,6-dimethylphenol: A precursor in the synthesis of the compound.

Piperazine: The core structure of the compound.

2-(4-Chloro-2,6-dimethylphenoxy)ethanol: An intermediate in the synthesis process.

Uniqueness

1-[2-(4-Chloro-2,6-dimethylphenoxy)ethyl]piperazine stands out due to its unique combination of a piperazine ring and a chlorinated phenoxyethyl group. This structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry.